Cas no 1261959-98-1 (2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid)

2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid structure
1261959-98-1 structure
Product Name:2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid
CAS No:1261959-98-1
MF:C15H10FNO2
MW:255.243807315826
MDL:MFCD18320183
CID:1219298
PubChem ID:53226095
Update Time:2025-04-20

2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid
    • MFCD18320183
    • 1261959-98-1
    • 3'-Cyano-2'-fluoro-4-methyl[1,1'-biphenyl]-2-carboxylic acid
    • 2-(3-Cyano-2-fluorophenyl)-5-methylbenzoic acid, 95%
    • DTXSID30689827
    • MDL: MFCD18320183
    • Inchi: 1S/C15H10FNO2/c1-9-5-6-11(13(7-9)15(18)19)12-4-2-3-10(8-17)14(12)16/h2-7H,1H3,(H,18,19)
    • InChI Key: ZUXYWLVWNWRLOL-UHFFFAOYSA-N
    • SMILES: FC1C(C#N)=CC=CC=1C1C=CC(C)=CC=1C(=O)O

Computed Properties

  • Exact Mass: 255.06955672g/mol
  • Monoisotopic Mass: 255.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 61.1Ų

2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327333-5 g
2-(3-Cyano-2-fluorophenyl)-5-methylbenzoic acid, 95%; .
1261959-98-1 95%
5g
€1159.00 2023-04-26
abcr
AB327333-5g
2-(3-Cyano-2-fluorophenyl)-5-methylbenzoic acid, 95%; .
1261959-98-1 95%
5g
€1159.00 2025-04-21
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.